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Compound of Interest

Compound Name: Nuak1-IN-2

Cat. No.: B15588328 Get Quote

Application Notes and Protocols for Nuak1-IN-2
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and essential data for the use of Nuak1-IN-
2, a potent inhibitor of NUAK family SNF1-like kinase 1 (NUAK1). This document is intended to

guide researchers in the effective preparation and application of Nuak1-IN-2 for in vitro and in

vivo experiments.

Introduction to Nuak1-IN-2
Nuak1-IN-2, also known as Compound 24, is a small molecule inhibitor of NUAK1, a

serine/threonine-protein kinase involved in various cellular processes including cell adhesion,

proliferation, and senescence. Dysregulation of NUAK1 has been implicated in cancer and

neurodevelopmental disorders. Nuak1-IN-2 also exhibits inhibitory activity against Cyclin-

Dependent Kinases 2, 4, and 6 (CDK2/4/6).

Physicochemical and Potency Data
Quantitative data for Nuak1-IN-2 and other relevant NUAK1 inhibitors are summarized in the

tables below for easy comparison.

Table 1: Properties of Nuak1-IN-2
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Property Value

Alternative Name Compound 24

Molecular Formula C₂₄H₃₀N₆O

SMILES
CN1C2CC1CN(C2)C3=CC=C(C=C3)NC4=NC=

C5C=CN(C5=N4)CC6CCOCC6

Primary Target NUAK1

Secondary Targets CDK2, CDK4, CDK6

Table 2: In Vitro Potency of Selected NUAK1 Inhibitors

Inhibitor Target(s) IC₅₀ (nM)

Nuak1-IN-2 NUAK1 3.162[1][2]

WZ4003 NUAK1, NUAK2 20 (NUAK1), 100 (NUAK2)

HTH-01-015 NUAK1 ~100

NUAK1 Signaling Pathway
NUAK1 is a member of the AMP-activated protein kinase (AMPK)-related kinase family and is a

key downstream effector of several important signaling pathways. The diagram below

illustrates the upstream activators and downstream targets of NUAK1.
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Upstream Activators

Downstream Effectors & Cellular Processes

LKB1

NUAK1
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Apoptosis Regulation Cell Cycle Progression Cell Adhesion Metabolism
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Start: Kinase Inhibitor (Nuak1-IN-2)

Prepare Stock Solution
(10 mM in DMSO)

Biochemical Assay
(In Vitro Kinase Assay)

Determine IC50 Value

Cell-Based Assay
(Western Blot, etc.)

Confirm Target Engagement
& Cellular Potency

In Vivo Studies
(Animal Models)

End: Efficacy & PK/PD Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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